1-(2-fluorobenzoyl)-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: [4-(4-fluoro-2-nitro-5-piperidin-1-ylphenyl)piperazin-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C22H24F2N4O3/c23-17-7-3-2-6-16(17)22(29)27-12-10-26(11-13-27)20-15-19(25-8-4-1-5-9-25)18(24)14-21(20)28(30)31/h2-3,6-7,14-15H,1,4-5,8-13H2
• InChI Key: JAIQBCHYEUMUNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C(=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4F)[N+](=O)[O-])F
• Molecular Formula: C22H24F2N4O3
• Molecular Weight: 430.4 g/mol

Description

1-(2-fluorobenzoyl)-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine, commonly known as FBP, is a chemical compound that has gained a lot of attention in the scientific community due to its potential as a drug candidate for the treatment of various diseases. FBP is a piperazine derivative that has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The exact mechanism of action of FBP is not fully understood, but it is believed to act through multiple pathways. FBP has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, suggesting that it may act as an anti-inflammatory agent. It has also been shown to modulate the activity of various enzymes and receptors involved in pain and inflammation, including COX-2 and TRPV1. Additionally, FBP has been shown to induce apoptosis in cancer cells, suggesting that it may act as an antitumor agent.
Biochemical and Physiological Effects:
FBP has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. FBP has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, FBP has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

FBP has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it readily available for further research. However, FBP has some limitations, including its low solubility in water and limited bioavailability. These limitations may make it challenging to administer FBP in vivo and may require the use of specialized formulations or delivery methods.

Future Directions

There are several future directions for FBP research. One area of interest is the development of novel formulations or delivery methods to improve the bioavailability of FBP. Additionally, further studies are needed to elucidate the exact mechanism of action of FBP and to identify potential targets for its therapeutic applications. Finally, clinical trials are needed to evaluate the safety and efficacy of FBP in humans and to determine its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of FBP involves the reaction of 2-fluorobenzoyl chloride with 4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted to FBP by the addition of a reducing agent. The synthesis of FBP has been optimized to produce high yields and purity, making it suitable for further research and development.

Scientific Research Applications

FBP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. FBP has also been investigated for its antitumor activity, with promising results in vitro and in vivo. Additionally, FBP has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.